Cas no 1805451-74-4 (4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline)

4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline is a halogenated aniline derivative featuring both chloro and trifluoromethyl substituents, along with a methylthio group, which contribute to its unique reactivity and stability. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methylthio moiety offers potential for further functionalization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in demanding chemical processes.
4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline structure
1805451-74-4 structure
Product Name:4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline
CAS No:1805451-74-4
MF:C8H7ClF3NS
MW:241.661090135574
MDL:MFCD28721852
CID:4820618
PubChem ID:119022900
Update Time:2025-06-15

4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-chloro-4-(trifluoromethyl)thioanisole
    • 4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline
    • 4-chloro-2-(methylsulfanyl)-5-(trifluoromethyl)aniline
    • MDL: MFCD28721852
    • Inchi: 1S/C8H7ClF3NS/c1-14-7-3-5(9)4(2-6(7)13)8(10,11)12/h2-3H,13H2,1H3
    • InChI Key: QOSUHKLAUWJMHY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1C(F)(F)F)N)SC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • XLogP3: 3.3
  • Topological Polar Surface Area: 51.3

4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline Pricemore >>

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Additional information on 4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline

Comprehensive Introduction to 4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline (CAS No. 1805451-74-4)

4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline, with the CAS number 1805451-74-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chloro, methylthio, and trifluoromethyl functional groups, offers a versatile scaffold for the synthesis of various high-value derivatives. Researchers and industry professionals are increasingly interested in its applications due to its potential in developing novel drug intermediates and crop protection agents.

The structural features of 4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline make it a valuable building block in medicinal chemistry. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the bioavailability and metabolic stability of pharmaceutical compounds. This has led to its exploration in the development of targeted therapies for various diseases, aligning with the growing trend of personalized medicine. Additionally, the methylthio moiety can contribute to the compound's reactivity, enabling further functionalization for tailored applications.

In the agrochemical sector, 4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline is being investigated for its potential as a precursor to herbicides and pesticides. The chloro and trifluoromethyl groups are known to impart significant biological activity, making this compound a candidate for next-generation crop protection solutions. With the global push towards sustainable agriculture, there is a heightened focus on compounds that can improve efficacy while minimizing environmental impact, and this molecule fits well within that paradigm.

From a synthetic chemistry perspective, the compound's CAS No. 1805451-74-4 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis. Its utility in cross-coupling reactions and catalysis has been documented, making it a subject of interest for chemists working on green chemistry initiatives. The ability to modify its structure under mild conditions aligns with the industry's shift towards energy-efficient processes.

Another area where 4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline shows promise is in material science. The trifluoromethyl group can enhance the thermal and chemical stability of polymers and coatings, which is critical for applications in electronics and aerospace. As the demand for high-performance materials grows, this compound is poised to play a role in the development of advanced functional materials.

Given the increasing interest in fluorinated compounds, 4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline is also being studied for its potential in fluorine chemistry. Fluorine-containing molecules are known for their unique properties, such as increased lipophilicity and resistance to degradation, which are highly desirable in both pharmaceuticals and agrochemicals. This has led to a surge in research publications and patents involving this compound, further solidifying its importance in modern chemistry.

In conclusion, 4-Chloro-2-(methylthio)-5-(trifluoromethyl)aniline (CAS No. 1805451-74-4) is a multifaceted compound with broad applications across several industries. Its unique structural attributes and reactivity profile make it a valuable asset in drug discovery, agricultural chemistry, and material innovation. As research continues to uncover new possibilities, this compound is likely to remain a focal point in the scientific community, driving advancements in sustainable and high-performance solutions.

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